Cas no 21133-22-2 (3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-)

• Product Name: 3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-
• CAS No: 21133-22-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 1402366
• PubChem ID: 57693788
• Update Time: 2025-04-20

3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-
• 1,5-bis(oxolan-2-yl)pentan-3-one
• 1,5-ditetrahydrofurylpentan3-one
• SCHEMBL12897250
• DTXSID10727554
• 21133-22-2

• Inchi： 1S/C13H22O3/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h12-13H,1-10H2
• InChI Key： HJVYYGDXIUORHP-UHFFFAOYSA-N
• SMILES： O1CCCC1CCC(CCC1CCCO1)=O

Computed Properties

• Exact Mass: 226.15696
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53